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Compound of Interest

Compound Name: 7-Methyl-1H-indazol-4-ol

CAS No.: 858227-44-8

Cat. No.: B1437746

Get Quote

The indazole ring system, a bioisostere of the native indole nucleus, represents a privileged

scaffold in modern medicinal chemistry. Its unique electronic properties and ability to participate

in various non-covalent interactions have led to its incorporation into a multitude of clinically

significant agents, including kinase inhibitors like Axitinib and Pazopanib.[1] The specific

substitution pattern on the indazole core dictates its three-dimensional conformation and,

critically, its physicochemical properties. These properties—solubility, lipophilicity, and

ionization state—are not mere data points; they are the fundamental determinants of a

molecule's journey through a biological system, governing its Absorption, Distribution,

Metabolism, Excretion, and Toxicity (ADMET) profile.[2][3]

This guide provides an in-depth technical examination of 7-Methyl-1H-indazol-4-ol, a specific

indazole derivative of interest. Our objective is to move beyond a simple recitation of data.

Instead, we will dissect the causality behind its properties, provide field-proven experimental

protocols for their determination, and synthesize this information to offer a holistic view of the

molecule's potential and challenges within a drug discovery context. Every protocol is

presented as a self-validating system, designed to ensure data integrity and reproducibility.
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Part 1: Molecular Identity and Structural Attributes
The foundational step in any physicochemical analysis is the unambiguous definition of the

molecule's structure. 7-Methyl-1H-indazol-4-ol is characterized by an indazole core with a

methyl group at position 7 and a hydroxyl group at position 4. This specific arrangement has

profound implications for its electronic distribution, hydrogen bonding capability, and overall

topology.

Chemical Structure
Caption: 2D structure of 7-Methyl-1H-indazol-4-ol.

Core Molecular Identifiers
Property Value Source

IUPAC Name 7-methyl-1H-indazol-4-ol N/A

CAS Number 144528-24-5 N/A

Molecular Formula C₈H₈N₂O PubChem

Molecular Weight 148.16 g/mol PubChem[4]

InChI Key
FMTRKWLCVGCOIB-

UHFFFAOYSA-N
Sigma-Aldrich[5]

Part 2: Key Physicochemical Properties
The utility of a compound in a biological context is dictated by a balance of its properties. The

following table summarizes the critical physicochemical parameters for 7-Methyl-1H-indazol-4-
ol. Where direct experimental data is unavailable, values for close structural analogs or high-

quality computational predictions are provided and noted.
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Parameter Value / Predicted Value
Significance in Drug
Discovery

Physical Form White to Yellow Solid
Impacts handling, formulation,

and dissolution rate.[5]

Melting Point
174-180 °C (for 1-Methyl-1H-

indazol-6-amine)

Indicates crystal lattice

stability; influences solubility

and purity assessment.[6]

pKa

14.26 ± 0.10 (Predicted, for (7-

Methyl-1H-indazol-5-

yl)methanol)

Governs the ionization state at

physiological pH, affecting

solubility, permeability, and

target binding.[7]

cLogP
0.9 (Predicted, for 1-Methyl-

1H-indazol-4-amine)

Measures lipophilicity; critical

for membrane permeability,

metabolic stability, and

promiscuity.[8]

Aqueous Solubility
Data not available; expected to

be moderate.

Essential for absorption and

achieving therapeutic

concentrations. The hydroxyl

group enhances solubility

compared to the parent

indazole.

Polar Surface Area (PSA)
43.8 Å² (Predicted, for 1-

Methyl-1H-indazol-4-amine)

Predicts passive membrane

permeability; values < 140 Å²

are generally associated with

good cell penetration.[8]

Part 3: Spectroscopic and Analytical Profile
Characterization and confirmation of structure are achieved through a combination of

spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

distinct signals for the aromatic protons on the indazole core, a singlet for the methyl group
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protons, and a broad singlet for the phenolic hydroxyl proton. The N-H proton of the indazole

ring will also appear as a broad singlet. The exact chemical shifts are sensitive to the solvent

used.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display eight unique

carbon signals corresponding to the molecular formula. The chemical shifts of the carbons

bonded to the heteroatoms (N and O) will be downfield.

Mass Spectrometry (MS): Electron impact (EI) or electrospray ionization (ESI) mass

spectrometry would confirm the molecular weight. The ESI-MS in positive mode would show

a prominent peak at m/z 149.17 [M+H]⁺.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption

band in the 3200-3400 cm⁻¹ region, corresponding to the O-H and N-H stretching vibrations.

Aromatic C-H and C=C stretching bands would also be present.

Part 4: Experimental Protocols for Physicochemical
Determination
Scientific integrity demands robust and reproducible methodologies. The following section

details standard, field-proven protocols for determining the most critical physicochemical

properties.

Protocol 1: Determination of Thermodynamic Solubility
(Shake-Flask Method)
This method is the gold standard for measuring the intrinsic solubility of a compound in a

specific buffer system.

Causality: The objective is to create a saturated solution where the solid compound is in

equilibrium with the dissolved compound. The extended incubation time ensures this

equilibrium is reached, while filtration removes any undissolved micro-particulate matter that

would artificially inflate the measured concentration.

Methodology:
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Preparation: Prepare a 100 mM stock solution of 7-Methyl-1H-indazol-4-ol in DMSO.

Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

Incubation: Add an excess of the solid compound (or a small volume of the concentrated

DMSO stock, not exceeding 1% of the final volume) to a known volume of the pH 7.4 PBS in

a glass vial.

Equilibration: Seal the vial and agitate it on a shaker at a constant temperature (e.g., 25 °C)

for 24-48 hours to ensure equilibrium is reached.

Phase Separation: Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 15

minutes to pellet the excess solid.

Sampling & Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe

filter to remove any remaining solid particles.

Quantification: Analyze the concentration of the compound in the clear filtrate using a

validated analytical method, typically HPLC-UV or LC-MS/MS, against a standard curve

prepared in the same buffer.

Validation: The presence of solid material at the end of the experiment must be visually

confirmed to ensure a saturated solution was achieved.

Protocol 2: Determination of Lipophilicity (Shake-Flask
logP)
This protocol measures the partition coefficient between n-octanol and water, providing a

classic measure of a compound's lipophilicity.

Causality: The partitioning of a solute between two immiscible phases is an equilibrium process

governed by its relative affinity for each phase. n-Octanol is used as a surrogate for biological

lipid membranes. Pre-saturating each phase prevents volume changes during the experiment.

Methodology:

Phase Preparation: Mix equal volumes of n-octanol and water (or pH 7.4 buffer for logD) in a

separatory funnel. Shake vigorously and allow the layers to separate overnight. This pre-
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saturates each solvent with the other.

Compound Addition: Add a known amount of 7-Methyl-1H-indazol-4-ol to a mixture of the

pre-saturated n-octanol and water in a volumetric ratio of 1:1. The initial concentration should

be chosen to be below the compound's solubility limit in either phase.

Equilibration: Shake the mixture for 1-2 hours at a controlled temperature to allow the

compound to partition between the two phases.

Phase Separation: Allow the layers to fully separate. If necessary, centrifuge the mixture to

ensure a clean separation.

Quantification: Carefully sample each phase and determine the concentration of the

compound in both the aqueous and n-octanol layers using a suitable analytical method (e.g.,

HPLC-UV).

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

n-octanol phase to the concentration in the aqueous phase. The final value is expressed as

its base-10 logarithm: logP = log₁₀([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

Workflow Visualization
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Caption: Workflow for high-throughput kinetic solubility determination.

Part 5: Synthesis and Reactivity Insights
The synthesis of substituted indazoles can be achieved through various routes. A common

approach for a structure like 7-Methyl-1H-indazol-4-ol involves the cyclization of an

appropriately substituted ortho-hydrazinyl benzaldehyde or ketone.[9] The reactivity of the
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molecule is dominated by the electron-rich aromatic system, the acidic N-H proton, and the

nucleophilic/acidic phenolic hydroxyl group. The methyl group at C7 provides steric hindrance

and electronic effects that can influence regioselectivity in further chemical modifications.

Part 6: Physicochemical Properties and Their
ADMET Implications
Understanding the physicochemical properties is not an academic exercise; it is fundamental to

predicting a drug's behavior in the body.

Physicochemical Properties

Solubility (Aqueous)

Lipophilicity (logP/D)

Ionization (pKa)

Molecular Size (MW)

H-Bonding (PSA)

ADMET Outcomes

Absorption (Oral Bioavailability)

Distribution (Tissue Penetration, PPB)

Metabolism (CYP Interactions)

Excretion (Renal/Hepatic Clearance)

Toxicity (Off-Target Effects)

Dissolution

Permeability

Membrane Crossing
CYP Substrate

Solubility/Permeability Balance

Blood-Brain Barrier

Click to download full resolution via product page

Caption: Relationship between physicochemical properties and ADMET outcomes.

Solubility & Absorption: The moderate aqueous solubility expected for 7-Methyl-1H-indazol-
4-ol, conferred by the polar hydroxyl and indazole N-H groups, is crucial for dissolution in the

gastrointestinal tract, a prerequisite for oral absorption.

Lipophilicity & Permeability: The predicted cLogP of ~0.9 suggests a balanced hydrophilic-

lipophilic character. This is often a desirable range, as it is lipophilic enough to facilitate
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passive diffusion across cell membranes but not so high as to cause issues with aqueous

solubility or rapid metabolic clearance by cytochrome P450 enzymes.[2]

pKa & Ionization: The phenolic hydroxyl and the indazole N-H give the molecule both acidic

and basic properties. Its ionization state at different physiological pH values (stomach vs.

intestine) will significantly impact its solubility and ability to cross membranes. Understanding

the pKa is vital for predicting where the drug will be best absorbed.[3]

Conclusion
7-Methyl-1H-indazol-4-ol is a molecule with a promising physicochemical profile for further

investigation in drug discovery. Its structure offers a balance of hydrogen bonding capacity for

target engagement and aqueous solubility, coupled with a moderate lipophilicity conducive to

membrane permeability. The experimental protocols and conceptual frameworks provided in

this guide offer a robust system for the empirical validation of its properties and a clear line of

sight to its potential ADMET behavior. A thorough understanding and strategic modulation of

these fundamental physicochemical characteristics are paramount to successfully advancing

this, or any, chemical scaffold from a laboratory curiosity to a therapeutic candidate.

References
National Center for Biotechnology Information (2019). Rapid Experimental Measurements of

Physicochemical Properties to Inform Models and Testing. PubMed Central. Available at:

[Link]

National Center for Biotechnology Information. Assessing Physicochemical Properties of

Drug Molecules via Microsolvation Measurements with Differential Mobility Spectrometry.

PubMed Central. Available at: [Link]

ResearchGate. Rapid experimental measurements of physicochemical properties to inform

models and testing. Available at: [Link]

PubChem. 7-Methyl-1H-indazole. Available at: [Link]

Royal Society of Chemistry (2023). Chapter 1: Physicochemical Properties. In Books.

Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://books.rsc.org/books/edited-volume/2061/chapter/6376976/Physicochemical-Properties
https://dmpkservice.wuxiapptec.com/physicochemical.html
https://www.benchchem.com/product/b1437746/docs?utm_src=pdf-body#introduction-the-indazole-scaffold-and-the-imperative-of-physicochemical-profiling
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6746219/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5478426/
https://www.researchgate.net/publication/335839071_Rapid_experimental_measurements_of_physicochemical_properties_to_inform_models_and_testing
https://pubchem.ncbi.nlm.nih.gov/compound/820797
https://pubs.rsc.org/en/content/chapter/bk9781839167342-00001/9781839167342-00001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. Discovery of (R)-N-(3-(7-methyl-1H-indazol-5-yl)-1-(4-(1-methylpiperidin-4-yl)-1-

oxopropan-2-yl)-4-(2-oxo-1,2-dihydroquinolin-3-yl)piperidine-1-carboxamide (BMS-742413):

a potent human CGRP antagonist with superior safety profile for the treatment of migraine

through intranasal delivery. Available at: [Link]

PubChem. (1H-indazol-4-yl)methanol. Available at: [Link]

National Center for Biotechnology Information. N-(7-Ethoxy-1H-indazol-4-yl)-4-

methylbenzenesulfonamide. PubMed Central. Available at: [Link]

ACS Publications. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative

C–H Bond Amination. Available at: [Link]

Royal Society of Chemistry. Synthesis of 1H-Indazoles from N-Tosylhydrazones and

Nitroaromatic Compounds. Available at: [Link]

National Center for Biotechnology Information. Rational design and synthesis of 2-(1H-

indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine

kinase 3 (FLT3) and its mutants. Available at: [Link]

PubChem. 1H-Indazol-4-amine, 1-methyl-. Available at: [Link]

ACS Publications. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-

Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Available at:

[Link]

MDPI. Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug.

Available at: [Link]

LookChem. Cas 1414976-16-1,4-((7-methyl-1H-indazol-5-yl)methylene) - LookChem.

Available at: [Link]

Google Patents. US8022227B2 - Method of synthesizing 1H-indazole compounds.

National Institutes of Health. Indazole – an emerging privileged scaffold: synthesis and its

biological significance. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23632269/
https://pubchem.ncbi.nlm.nih.gov/compound/22661249
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3120227/
https://pubs.acs.org/doi/10.1021/acsomega.1c00025
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26617h
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8787093/
https://pubchem.ncbi.nlm.nih.gov/compound/153838
https://pubs.acs.org/doi/10.1021/acs.joc.2c00329
https://www.mdpi.com/2073-4344/12/10/1231
https://www.lookchem.com/cas-141/1414976-16-1.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10881902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caribbean Journal of Sciences and Technology. CJST Synthesis of Pharmacologically Active

Indazoles and Its Analogues. Available at: [Link]

PubChem. 4-Methyl-1H-indazol-7-amine. Available at: [Link]

PubChem. 1H-Indazole. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC
[pmc.ncbi.nlm.nih.gov]

2. books.rsc.org [books.rsc.org]

3. Physicochemical Property Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

4. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

5. 1-Methyl-1H-indazol-4-ol | 144528-23-4 [sigmaaldrich.com]

6. chemimpex.com [chemimpex.com]

7. (7-Methyl-1H-indazol-5-yl)Methanol | 1220040-12-9 [amp.chemicalbook.com]

8. 1H-Indazol-4-amine, 1-methyl- | C8H9N3 | CID 153838 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. US8022227B2 - Method of synthesizing 1H-indazole compounds - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Introduction: The Indazole Scaffold and the Imperative
of Physicochemical Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1437746/docs#introduction-the-indazole-scaffold-
and-the-imperative-of-physicochemical-profiling]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.caribjscitech.com/index.php/CJST/article/view/10
https://pubchem.ncbi.nlm.nih.gov/compound/24213817
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Indazole
https://www.benchchem.com/product/b1437746?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://books.rsc.org/books/edited-volume/2061/chapter/6376976/Physicochemical-Properties
https://dmpkservice.wuxiapptec.com/physicochemical.html
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Indazol-4-YL_methanol
https://www.sigmaaldrich.com/GB/en/product/bldpharmatech/bl3h97a48093?context=bbe
https://www.chemimpex.com/products/18521
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62731410.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Indazol-4-amine_-1-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Indazol-4-amine_-1-methyl
https://patents.google.com/patent/US8022227B2/en
https://patents.google.com/patent/US8022227B2/en
https://www.benchchem.com/product/b1437746/docs#introduction-the-indazole-scaffold-and-the-imperative-of-physicochemical-profiling
https://www.benchchem.com/product/b1437746/docs#introduction-the-indazole-scaffold-and-the-imperative-of-physicochemical-profiling
https://www.benchchem.com/product/b1437746/docs#introduction-the-indazole-scaffold-and-the-imperative-of-physicochemical-profiling
https://www.benchchem.com/product/b1437746/docs#introduction-the-indazole-scaffold-and-the-imperative-of-physicochemical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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